![molecular formula C21H19NO5 B3978641 2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid](/img/structure/B3978641.png)
2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid
Overview
Description
2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid, also known as Nabumetone, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to relieve pain and inflammation in patients suffering from arthritis and other inflammatory conditions. Nabumetone works by inhibiting the production of prostaglandins, which are responsible for causing pain and inflammation in the body.
Mechanism of Action
2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid works by inhibiting the production of prostaglandins, which are responsible for causing pain and inflammation in the body. It achieves this by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the synthesis of prostaglandins from arachidonic acid. 2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid is a prodrug, which means that it is metabolized in the liver to its active form, which then inhibits COX.
Biochemical and Physiological Effects:
2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It reduces pain and inflammation by inhibiting the production of prostaglandins, which are responsible for causing pain and inflammation in the body. 2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid has also been shown to reduce fever by inhibiting the production of prostaglandins in the hypothalamus, which is responsible for regulating body temperature.
Advantages and Limitations for Lab Experiments
2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid is a well-studied drug that has been extensively used in laboratory experiments to study its anti-inflammatory and analgesic properties. It is relatively safe and has a low risk of side effects compared to other NSAIDs. However, 2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid has a relatively short half-life and may require multiple doses to maintain therapeutic levels in the body.
Future Directions
Future research on 2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid could focus on its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, research could focus on developing new formulations of 2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid that have improved pharmacokinetic properties, such as a longer half-life or increased bioavailability. Finally, research could focus on identifying new targets for 2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid, such as other enzymes involved in the inflammatory response, to expand its potential therapeutic applications.
Scientific Research Applications
2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in treating osteoarthritis, rheumatoid arthritis, and other inflammatory conditions. 2-({[2-hydroxy-3-(2-naphthyloxy)propyl]amino}carbonyl)benzoic acid has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
2-[(2-hydroxy-3-naphthalen-2-yloxypropyl)carbamoyl]benzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO5/c23-16(12-22-20(24)18-7-3-4-8-19(18)21(25)26)13-27-17-10-9-14-5-1-2-6-15(14)11-17/h1-11,16,23H,12-13H2,(H,22,24)(H,25,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUGJFKSCACJREA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)OCC(CNC(=O)C3=CC=CC=C3C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.